N-((1S,trans)-2-Hydroxycyclopentyl)adenosine

• CAS No.: 124555-18-6
• Product Name: N-((1S,trans)-2-Hydroxycyclopentyl)adenosine
• Molecular Formula: C15H21N5O5
• Molecular Weight: 351.36 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-[6-[[(1S,2S)-2-hydroxycyclopentyl]amino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• Standard InChI: InChI=1S/C15H21N5O5/c21-4-9-11(23)12(24)15(25-9)20-6-18-10-13(16-5-17-14(10)20)19-7-2-1-3-8(7)22/h5-9,11-12,15,21-24H,1-4H2,(H,16,17,19)/t7-,8-,9+,11+,12+,15+/m0/s1
• Standard InChIKey: GYWXTRVEUURNEW-TVDBPQCTSA-N
• Isomeric SMILES: C1C[C@@H]([C@H](C1)O)NC2=C3C(=NC=N2)N(C=N3)[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O
• SMILES: C1CC(C(C1)O)NC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O
• Canonical SMILES: C1CC(C(C1)O)NC2=C3C(=NC=N2)N(C=N3)C4C(C(C(O4)CO)O)O
• Appearance: Solid powder
• Description: GR79236 is a highly potent and selective adenosine A1 receptor agonist (Ki = 3.1 nM) that has analgesic and anti-inflammatory actions in humans and animals.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GR 79236; GR-79236; GR79236; N-((1S,trans)-2-hydroxycyclopentyl)adenosine
• Reference: 1: Arulmani U, Heiligers JP, Centurión D, Garrelds IM, Villalón CM, Saxena PR. Lack of effect of the adenosine A1 receptor agonist, GR79236, on capsaicin-induced CGRP release in anaesthetized pigs. Cephalalgia. 2005 Nov;25(11):1082-90. PubMed PMID: 16232161.; 2: Giffin NJ, Kowacs F, Libri V, Williams P, Goadsby PJ, Kaube H. Effect of the adenosine A1 receptor agonist GR79236 on trigeminal nociception with blink reflex recordings in healthy human subjects. Cephalalgia. 2003 May;23(4):287-92. PubMed PMID: 12716347.; 3: Sheldrick A, Gray KM, Drew GM, Louttit JB. The effect of body temperature on myocardial protection conferred by ischaemic preconditioning or the selective adenosine A1 receptor agonist GR79236, in an anaesthetized rabbit model of myocardial ischaemia and reperfusion. Br J Pharmacol. 1999 Sep;128(2):385-95. PubMed PMID: 10510449; PubMed Central PMCID: PMC1571642.; 4: Louttit JB, Hunt AA, Maxwell MP, Drew GM. The time course of cardioprotection induced by GR79236, a selective adenosine A1-receptor agonist, in myocardial ischaemia-reperfusion injury in the pig. J Cardiovasc Pharmacol. 1999 Feb;33(2):285-91. PubMed PMID: 10028938.; 5: Carley DW, Hagan RM, Sheehan M, Trbovic S, Thai T, Radulovacki M. Adenosine A1 receptor agonist GR79236 suppresses apnea during all sleep stages in the rat. Sleep. 1997 Dec;20(12):1093-8. PubMed PMID: 9493917.; 6: Qu X, Cooney G, Donnelly R. Short-term metabolic and haemodynamic effects of GR79236 in normal and fructose-fed rats. Eur J Pharmacol. 1997 Nov 12;338(3):269-76. PubMed PMID: 9424021.; 7: Webster JM, Heseltine L, Taylor R. In vitro effect of adenosine agonist GR79236 on the insulin sensitivity of glucose utilisation in rat soleus and human rectus abdominus muscle. Biochim Biophys Acta. 1996 Jun 7;1316(2):109-13. PubMed PMID: 8672547.; 8: Merkel LA, Hawkins ED, Colussi DJ, Greenland BD, Smits GJ, Perrone MH, Cox BF. Cardiovascular and antilipolytic effects of the adenosine agonist GR79236. Pharmacology. 1995 Oct;51(4):224-36. PubMed PMID: 8577816.; 9: Gardner CJ, Twissell DJ, Coates J, Strong P. The effects of GR79236 on plasma fatty acid concentrations, heart rate and blood pressure in the conscious rat. Eur J Pharmacol. 1994 May 12;257(1-2):117-21. PubMed PMID: 8082691.; 10: Strong P, Anderson R, Coates J, Ellis F, Evans B, Gurden MF, Johnstone J, Kennedy I, Martin DP. Suppression of non-esterified fatty acids and triacylglycerol in experimental animals by the adenosine analogue GR79236. Clin Sci (Lond). 1993 Jun;84(6):663-9. PubMed PMID: 8334813.
• PubChem Compound: 9884817
• Last Modified: Nov 11 2021